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Compound of Interest

Compound Name: 3-Amino-4-methylpyridine

Cat. No.: B017607

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the chemical and physical properties of 3-
Amino-4-methylpyridine, a significant intermediate in the pharmaceutical industry.

Core Chemical Properties

3-Amino-4-methylpyridine, also known as 3-Amino-4-picoline, is a heterocyclic organic
compound.[1][2] It serves as a crucial building block in the synthesis of various pharmaceutical
agents.[3] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of 3-Amino-4-methylpyridine
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Property Value Reference
Molecular Formula CeHsN2 [2I[41[5]6]1[718]1[9]
Molecular Weight 108.14 g/mol [2][6][8][10][11]
CAS Number 3430-27-1 [4][10]
Appearance White to brown crystalline (]

powder
Melting Point 102-107 °C [7][11]
IUPAC Name 4-methylpyridin-3-amine [2]
Synonyms 3-Amino-4-picoline [11[2]

Role in Pharmaceutical Synthesis

3-Amino-4-methylpyridine is a key intermediate in the synthesis of more complex molecules,
notably in the production of antiretroviral drugs.[3] One of its most critical applications is in the

synthesis of Nevirapine, a non-nucleoside reverse transcriptase inhibitor (NNRTI) used to treat
HIV-1 infection.[3]

Experimental Protocol: Synthesis of 2-Chloro-3-amino-4-methylpyridine

While specific laboratory protocols can vary, a general methodology for the chlorination of 3-
Amino-4-methylpyridine to produce the key Nevirapine intermediate, 2-chloro-3-amino-4-
methylpyridine, is described. This process is a foundational step in the multi-stage synthesis
of Nevirapine.[3]

Objective: To synthesize 2-chloro-3-amino-4-methylpyridine via the chlorination of 3-Amino-
4-methylpyridine.

Methodology:
o Reaction Setup: 3-Amino-4-methylpyridine is dissolved in a suitable inert solvent.

» Chlorination: A chlorinating agent is introduced to the solution. The reaction proceeds to
selectively add a chlorine atom to the pyridine ring.
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o Work-up: Following the reaction, the mixture is processed to isolate and purify the desired
product, 2-chloro-3-amino-4-methylpyridine.

e Analysis: The final product is analyzed to confirm its structure and purity, typically using
techniques such as NMR spectroscopy and mass spectrometry.

Synthetic Pathway Visualization

The following diagram illustrates the logical workflow of 3-Amino-4-methylpyridine as a
precursor in a critical pharmaceutical manufacturing process.
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Caption: Synthetic pathway from 3-Amino-4-methylpyridine to Nevirapine.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b017607?utm_src=pdf-body-img
https://www.benchchem.com/product/b017607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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